Cas no 2680856-28-2 (2-{6-acetamidoimidazo1,5-apyridin-3-yl}acetic acid)

• Product Name: 2-{6-acetamidoimidazo1,5-apyridin-3-yl}acetic acid
• CAS No: 2680856-28-2
• MF: C₁₁H₁₁N₃O₃
• MW: 233.223342180252
• CID: 5651641
• PubChem ID: 165907491
• Update Time: 2025-05-21

2-{6-acetamidoimidazo1,5-apyridin-3-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28275718
• 2-{6-acetamidoimidazo[1,5-a]pyridin-3-yl}acetic acid
• 2680856-28-2
• 2-{6-acetamidoimidazo1,5-apyridin-3-yl}acetic acid

• Inchi： 1S/C11H11N3O3/c1-7(15)13-8-2-3-9-5-12-10(4-11(16)17)14(9)6-8/h2-3,5-6H,4H2,1H3,(H,13,15)(H,16,17)
• InChI Key： AIQSHAWGGZBYIF-UHFFFAOYSA-N
• SMILES： OC(CC1=NC=C2C=CC(=CN21)NC(C)=O)=O

Computed Properties

• Exact Mass: 233.08004122g/mol
• Monoisotopic Mass: 233.08004122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 83.7Ų

Additional information on 2-{6-acetamidoimidazo1,5-apyridin-3-yl}acetic acid

Compound CAS No 2680856-28-2: 2-{6-Acetamidoimidazo[1,5-a]pyridin-3-yl}acetic Acid

The compound with CAS No 2680856-28-2, known as 2-{6-acetamidoimidazo[1,5-a]pyridin-3-yl}acetic acid, is a significant molecule in the field of medicinal chemistry and pharmacology. This compound has garnered attention due to its potential applications in drug development, particularly in the treatment of various diseases such as cancer and inflammatory disorders. The structure of this molecule combines an imidazo[1,5-a]pyridine ring system with an acetamide group and an acetic acid moiety, making it a versatile scaffold for biological activity.

The imidazo[1,5-a]pyridine core is a well-known heterocyclic structure that has been extensively studied for its ability to interact with various biological targets, including protein kinases and other enzymes. The substitution pattern at the 6-position of the imidazo[1,5-a]pyridine ring with an acetamide group introduces additional functionality, enhancing the molecule's pharmacokinetic properties and bioavailability. The acetic acid group at the 3-position further modulates the molecule's physicochemical properties, making it suitable for therapeutic applications.

Recent studies have highlighted the potential of 2-{6-acetamidoimidazo[1,5-a]pyridin-3-yl}acetic acid as a kinase inhibitor. Kinases are enzymes that play critical roles in cellular signaling pathways, and their dysregulation is often associated with diseases such as cancer, inflammation, and neurodegenerative disorders. By inhibiting specific kinases, this compound could potentially halt the progression of these diseases by disrupting key signaling pathways.

In addition to its kinase inhibitory activity, this compound has shown promise in preclinical models for its anti-inflammatory properties. The ability to modulate inflammatory responses makes it a candidate for treating conditions such as arthritis and other inflammatory diseases. Furthermore, its structural versatility allows for further modification to enhance its efficacy and selectivity for specific targets.

The synthesis of CAS No 2680856-28-2 involves a multi-step process that includes the formation of the imidazo[1,5-a]pyridine ring system followed by functionalization with the acetamide and acetic acid groups. The synthesis strategy is designed to ensure high purity and yield, which are essential for subsequent biological evaluations.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have provided insights into its binding mode with target proteins, aiding in the design of more potent analogs. Additionally, pharmacokinetic studies have demonstrated favorable absorption and distribution profiles, suggesting that this compound has good potential for oral administration.

In conclusion, compound CAS No 2680856-28-2, or 2-{6-acetamidoimidazo[1,5-a]pyridin-3-yl}acetic acid, represents a promising lead compound in drug discovery. Its unique structure and diverse biological activities make it a valuable tool for exploring new therapeutic strategies against various diseases. Continued research into its mechanism of action and further optimization will undoubtedly contribute to the development of novel therapeutics in the near future.